4-Acetamido-2,2,6,6-tetramethyl-1-oxopiperidinium Tetrafluoroborate

• IUPAC Name: N-(2,2,6,6-tetramethyl-1-oxopiperidin-1-ium-4-yl)acetamide;tetrafluoroborate
• InChI: InChI=1S/C11H20N2O2.BF4/c1-8(14)12-9-6-10(2,3)13(15)11(4,5)7-9;2-1(3,4)5/h9H,6-7H2,1-5H3;/q;-1/p+1
• InChI Key: HTMHEICBCHCWAU-UHFFFAOYSA-O
• Canonical SMILES: [B-](F)(F)(F)F.CC(=O)NC1CC([N+](=O)C(C1)(C)C)(C)C
• Molecular Formula: C11H21BF4N2O2
• Molecular Weight: 300.10 g/mol
• CAS RN: 219543-09-6

Description

4-Acetamido-2,2,6,6-tetramethyl-1-oxopiperidinium Tetrafluoroborate, also known as Bobbitt’s salt, is an organic compound that effectively activates electron-rich alkenes and promotes the addition of anilines. It is a commonly used organic synthesis reagent used for the synthesis of organic compounds.

Synthesis Analysis

The synthesis of Bobbitt’s salt involves the reaction of 2,2,6,6-tetramethyl-4-(2,2,2-trifluoroacetamido)-1-oxopiperidinium tetrafluoroborate and its corresponding nitroxide. The oxyl radical can be obtained in 85% yield over two steps on a 1-mole scale from commercially available 4-amino-2,2,6,6-tetramethylpiperidine.

Molecular Structure Analysis

The molecular formula of Bobbitt’s salt is C11H21BF4N2O2. The InChI string is InChI=1S/C11H20N2O2.BF4/c1-8(14)12-9-6-10(2,3)13(15)11(4,5)7-9;2-1(3,4)5/h9H,6-7H2,1-5H3;/q;-1/p+1. The Canonical SMILES string is B-(F)(F)F.CC(=O)NC1CC(N+C(C1)(C)C)(C)C.

Chemical Reactions Analysis

Bobbitt’s salt has been used in the oxidation of various alcohols to their corresponding carbonyl derivatives. It has also been used in the oxidative cleavage of benzyl ethers.

Physical And Chemical Properties Analysis

The molecular weight of Bobbitt’s salt is 300.10 g/mol. It is completely stable and nonhygroscopic.

Scientific Research Applications

Oxidation of Alcohols

. .

Oxidative Esterification

. .

Deprotection of Allyl Ethers

. This reaction is useful in the synthesis of complex organic molecules, where protecting groups are often used to prevent unwanted reactions.

Preparation of α,β-Unsaturated Ketones

. α,β-Unsaturated ketones are important intermediates in organic synthesis and are used in a variety of reactions, including Michael additions and aldol condensations.

Regioselective Oxidation of Curdlan

. Curdlan is a polysaccharide produced by bacteria and has applications in food, pharmaceuticals, and biotechnology.

Reaction with Thiophosgene

. Understanding these reactions can provide valuable insights into the behavior of nitroxyl radicals, which are important in a variety of chemical and biological processes.

Ligand for Transition Metal Catalysts

. This can enhance the reactivity and selectivity of the catalyst, enabling more efficient and targeted reactions.

Environmentally Friendly Oxidant

. .

Mechanism of Action

Target of Action

The primary target of 4-Acetamido-2,2,6,6-tetramethyl-1-oxopiperidinium Tetrafluoroborate, also known as N-(2,2,6,6-tetramethyl-1-oxopiperidin-1-ium-4-yl)acetamide;tetrafluoroborate, is alcohols in organic compounds . It interacts with these alcohols during the oxidation process .

Mode of Action

This compound acts as an oxidizing agent . It interacts with its targets (alcohols) by oxidizing them to their corresponding aldehyde, ketone, or carboxylic acid . It can also convert aldehydes to hexafluoroisopropyl (HFIP) esters via oxidative esterification .

Biochemical Pathways

The biochemical pathway primarily affected by this compound is the oxidation pathway of alcohols . The downstream effects include the formation of aldehydes, ketones, or carboxylic acids from alcohols . Additionally, it can lead to the formation of HFIP esters from aldehydes .

Result of Action

The result of the action of this compound is the oxidation of alcohols to their corresponding aldehyde, ketone, or carboxylic acid . This transformation is crucial in organic synthesis for the preparation of various useful chemical intermediates .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the reaction conditions, such as temperature and pH, can impact the efficiency of the oxidation process . Moreover, this reagent is reported to be highly stable to both air and moisture , which suggests that it can be used under a variety of environmental conditions.

Safety and Hazards

Bobbitt’s salt is metal-free, nontoxic, and environmentally friendly. The preparation of Bobbitt’s salt is inherently ‘green’, as water can be used as the solvent and the use of environmentally unfriendly materials is minimal.

Future Directions

The spent oxidant can be recovered and used to regenerate Bobbitt’s salt, thereby making the process recyclable. This suggests that future research could focus on improving the efficiency of this recycling process and exploring new applications for this versatile reagent.